Cas no 89702-89-6 (3-Hydroxy-4-methoxybenzylamine)

3-Hydroxy-4-methoxybenzylamine Properties

Names and Identifiers

• Phenol,5-(aminomethyl)-2-methoxy-
• 3-Hydroxy-4-methoxy benzylamine
• 5-(Aminomethyl)-2-methoxyphenol
• DTXSID50360646
• BS-13425
• isovanillylamine
• AKOS000131440
• 47G
• SB76114
• EN300-58006
• SCHEMBL346416
• 89702-89-6
• HJIDMVZCXORAIG-UHFFFAOYSA-N
• MFCD00235197
• (3-hydroxy-4-methoxyphenyl)methanamine
• 3-hydroxy-4-methoxybenzylamine
• Q27454469
• CS-0527758
• 4-methoxy-3-hydroxybenzylamine
• STK688567
• +Expand

• MDL： MFCD00235197
• InChIKey： HJIDMVZCXORAIG-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H11NO2/c1-11-8-3-2-6(5-9)4-7(8)10/h2-4,10H,5,9H2,1H3
• SMILES： COC1=C(C=C(C=C1)CN)O

Computed Properties

• Exact Mass: 153.078979g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 153.078979g/mol
• Heavy Atom Count: 11
• Complexity: 119
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• LogP: 0.4
• Boiling Point: 295.3±25.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 132.4±23.2 °C
• Density: 1.2±0.1 g/cm3